Cas no 5445-50-1 (2-(2-carboxy-4-phenylbutyl)benzoic Acid)

2-(2-carboxy-4-phenylbutyl)benzoic Acid structure
5445-50-1 structure
Product Name:2-(2-carboxy-4-phenylbutyl)benzoic Acid
CAS No:5445-50-1
MF:C18H18O4
MW:298.333125591278
CID:941362
PubChem ID:228891
Update Time:2025-04-19

2-(2-carboxy-4-phenylbutyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-carboxy-4-phenylbutyl)benzoic Acid
    • 2-(2-Carboxy-benzyl)-4-phenyl-buttersaeure
    • 2-(2-carboxy-benzyl)-4-phenyl-butyric acid
    • AC1L5GK8
    • AC1Q5RYW
    • AR-1C6586
    • CTK5A1091
    • HMS3082E19
    • NSC22068
    • SureCN8698721
    • SCHEMBL8698721
    • NSC-22068
    • 5445-50-1
    • CHEMBL1718919
    • DTXSID30281587
    • MLS002638840
    • SMR001548302
    • Inchi: 1S/C18H18O4/c19-17(20)15(11-10-13-6-2-1-3-7-13)12-14-8-4-5-9-16(14)18(21)22/h1-9,15H,10-12H2,(H,19,20)(H,21,22)
    • InChI Key: JGLZLLUGGLSKIZ-UHFFFAOYSA-N
    • SMILES: OC(C(CC1C=CC=CC=1C(=O)O)CCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 298.12054
  • Monoisotopic Mass: 298.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Density: 1.243
  • Boiling Point: 492.4°C at 760 mmHg
  • Flash Point: 265.7°C
  • Refractive Index: 1.604
  • PSA: 74.6
  • LogP: 3.26090
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